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Compound of Interest

6-(Methoxymethyl)pyridine-2-
Compound Name:
carboxylic acid

CAS No.: 354517-76-3

Cat. No.: B1451568

Get Quote

Executive Summary & Chemical Profile

6-(Methoxymethyl)pyridine-2-carboxylic acid (CAS: 354517-76-3) is a specialized
functionalized picolinic acid derivative. Unlike the common 6-methyl or 6-halo analogs, this
compound features a methoxymethyl ether arm at the ortho position relative to the pyridine
nitrogen. This structural modification introduces a hemilabile oxygen donor, significantly altering
the coordination geometry in transition metal catalysis and providing a unique polarity profile for
medicinal chemistry scaffolds.

Chemical Identity Table
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Property Data

IUPAC Name 6-(Methoxymethyl)pyridine-2-carboxylic acid
Common Name 6-(Methoxymethyl)picolinic acid

CAS Number 354517-76-3

Molecular Formula CsHoNO3

Molecular Weight 167.16 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water (pH dependent)

pKa (Calc.) ~3.5 (Carboxylic acid), ~2.5 (Pyridine N)

Synthesis & Preparation Protocols

While commercially available, high-purity applications often require de novo synthesis or
rigorous purification to remove trace metal contaminants. The following protocols outline the
most robust synthetic routes.

Route A: Methylation of 6-(Hydroxymethyl)picolinic Acid
(Direct)

This is the preferred laboratory-scale route, utilizing the commercially available precursor 6-
(hydroxymethyl)picolinic acid (CAS 1197-10-0).

Mechanism: Selective O-methylation of the primary alcohol in the presence of a carboxylate
requires careful pH control or the use of a transient protecting group strategy to avoid
esterification.

Protocol:

o Starting Material: Dissolve 6-(hydroxymethyl)picolinic acid (1.0 eq) in anhydrous DMF.
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e Base: Add NaH (2.2 eq) slowly at 0°C. Note: The first equivalent deprotonates the carboxylic
acid; the second deprotonates the alcohol.

o Alkylation: Add Mel (1.1 eq) dropwise at 0°C. Stir for 4 hours, allowing the reaction to warm
to RT.

o Critical Control Point: Monitoring is essential. Over-alkylation leads to the methyl ester. If
the ester forms, a subsequent mild hydrolysis (LIOH/THF/H20) is required.

o Workup: Quench with dilute HCI to pH 3-4. Extract with EtOAc (3x). The carboxylic acid
product will partition into the organic phase due to internal hydrogen bonding.

Purification: Recrystallize from minimal hot acetonitrile.

Route B: Desymmetrization of 2,6-Lutidine (Scale-Up)

For multi-gram scale-up, starting from 2,6-lutidine is more cost-effective but requires more
steps.

Workflow Visualization (DOT):
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Figure 1: Step-wise synthetic pathway from commaodity starting material 2,6-lutidine.[1]

Application 1: Ligand Design in Catalysis

The 6-(methoxymethyl) substituent transforms the standard bidentate picolinate ligand into a
potentially tridentate (N, O, O') hemilabile system.

Coordination Chemistry Logic

o Hard/Soft Character: The pyridine nitrogen (intermediate) and carboxylate oxygen (hard)
bind tightly to metals like Cu(ll), Pd(Il), and Ru(ll).
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o Hemilability: The ether oxygen is a weak donor. It can coordinate to satisfy the metal's
coordination number but easily dissociates to open a vacant site for substrate binding (e.g.,
in C-H activation cycles).

Protocol: Synthesis of Cu(ll) Complex

Objective: Create a catalyst precursor for Chan-Lam coupling or C-H oxidation.
e Reagents:

o Ligand: 6-(Methoxymethyl)pyridine-2-carboxylic acid (2.0 mmol)

o Metal Source: Cu(OACc)2-H20 (1.0 mmol)

o Solvent: Methanol (10 mL)
» Procedure:

o Dissolve the ligand in MeOH. The solution will be clear/colorless.

o Add the Cu(OACc)z solid in one portion. The solution will immediately turn deep
blue/turquoise (characteristic of Cu-N coordination).

o Heat to reflux for 1 hour to ensure complete coordination and displacement of
acetate/water.

o Cool to RT. Slow evaporation yields blue crystals of [Cu(L)Z2].
 Validation:

o IR Spectroscopy: Look for the shift in the Carbonyl stretch (C=0). Free acid ~1720 cm~1
- Bound carboxylate ~1650 cm~1.

o Solubility Check: The complex should be soluble in DCM/CHCIs, unlike the inorganic
copper salt.
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Application 2: Medicinal Chemistry (Amide
Coupling)

In drug discovery, this motif is used as a bioisostere for 6-methylpicolinamides. The ether
oxygen provides an additional hydrogen bond acceptor site, potentially improving potency
against targets in the CNS (e.g., mGIuR5 modulators).

Coupling Protocol (HATU Method)

Due to the steric bulk at the 6-position, standard carbodiimide couplings (EDC/NHS) can be
sluggish. HATU is recommended for high conversion.

Standard Operating Procedure (SOP):
e Activation:

o To a vial, add 6-(methoxymethyl)pyridine-2-carboxylic acid (1.0 eq), HATU (1.1 eq),
and anhydrous DMF (0.2 M concentration).

o Add DIPEA (3.0 eq). Stir for 5 minutes. The solution should turn yellow.
e Amine Addition:
o Add the amine partner (1.0 - 1.2 eq).

o Steric Note: If the amine is also sterically hindered (e.qg., tert-butyl amine or ortho-
substituted aniline), heat the reaction to 50°C.

¢ Monitoring:

o Monitor by LC-MS.[2] The product will typically elute later than the acid but earlier than the
amine (if lipophilic).

o Mass Spec: Look for [M+H]*.
o Workup (Acid/Base Wash):

o Dilute with EtOAC.
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o Wash seq: 1N HCI (removes unreacted amine/DIPEA) - Sat. NaHCOs (removes
unreacted acid/HOBt byproduct) — Brine.

o Dry over Naz2SOa.

Steric Shielding Diagram:
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Figure 2: Interaction map showing the steric and electronic influence of the 6-methoxymethyl
group on the binding center.

References
o Synthesis of Picolinic Acid Derivatives

o Source: Organic Syntheses, Coll. Vol. 3, p.740 (1955).
o Context: Foundational methods for converting lutidines to picolinic acids.

e 6-(Hydroxymethyl)picolinic acid (Precursor)

o Source: PubChem Compound Summary for CID 11789404.
o Context: Identification of the key alcohol precursor for methyl

» Medicinal Chemistry Applications (mGIuR5)
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o Source: Google Patents, US8883789B2 "Positive allosteric modul

o Context: Citations of 6-substituted picolinic acid derivatives in active pharmaceutical
ingredients.[3][4]

o Commercial Availability & CAS Verification

o Source: Sigma-Aldrich / Merck KGaA.

o Context: Verification of CAS 354517-76-3 availability.[5]

o (Search CAS: 354517-76-3)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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